1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole

• CAS No.: 62235-37-4
• Molecular Formula: C14H11N3O4S
• Molecular Weight: 317.32 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-3-methyl-6-nitroindazole
• InChI: InChI=1S/C14H11N3O4S/c1-10-13-8-7-11(17(18)19)9-14(13)16(15-10)22(20,21)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key: ZWLJKZLZHSANFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=CC(=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3

Description

1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole is an organic compound that belongs to the class of indazole derivatives Indazole compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole typically involves the reaction of 3-methyl-6-nitroindazole with benzenesulfonyl chloride in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) or dichloromethane (DCM) under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions: 1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The benzenesulfonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Common Reagents and Conditions:

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as amines or thiols.

Reduction: Hydrogen gas, palladium catalyst.

Major Products Formed:

Oxidation: Amino derivatives.

Substitution: Various substituted indazole derivatives.

Reduction: Amino derivatives.

Scientific Research Applications

1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole involves its interaction with specific molecular targets. The benzenesulfonyl group can form strong interactions with enzyme active sites, leading to inhibition of enzyme activity. The nitro group can undergo reduction to form reactive intermediates that can interact with cellular components, leading to various biological effects .

Comparison with Similar Compounds

• 1-(Benzenesulfonyl)-3-phenyl-1H-indazole
• 1-(Benzenesulfonyl)-3-methyl-1H-indazole
• 1-(Benzenesulfonyl)-6-nitro-1H-indazole

Comparison: 1-(Benzenesulfonyl)-3-methyl-6-nitro-1H-indazole is unique due to the presence of both the methyl and nitro groups, which confer distinct chemical reactivity and biological activity. Compared to its analogs, this compound may exhibit different pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for specific applications in medicinal chemistry and drug development .